![molecular formula C11H6Cl2O3 B061777 5-(2,5-Dichlorophenyl)-2-furoic acid CAS No. 186830-98-8](/img/structure/B61777.png)
5-(2,5-Dichlorophenyl)-2-furoic acid
Overview
Description
5-(2,5-Dichlorophenyl)-2-furoic acid, also known as this compound, is a useful research compound. Its molecular formula is C11H6Cl2O3 and its molecular weight is 257.07 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Spectroscopic Properties : A study by Masamune, Ono, and Matsue (1975) discusses the synthesis of 5-substituted-2-furoic acids under controlled conditions, highlighting their interesting spectroscopic properties. These properties include large long-range coupling constants observed in NMR spectra and high absorption maxima in the IR spectrum (Masamune, Ono, & Matsue, 1975).
Applications in Electronics : Uzun et al. (2020) investigated the electrical and photoelectrical properties of Schottky diodes using new chitin derivatives synthesized with 5-(2,4-dichlorophenyl)-2-furoic acid. This study highlights the potential use of these compounds in electronic applications (Uzun et al., 2020).
Biocatalysis and Polymer Production : Yuan et al. (2019) reviewed the biocatalytic production of 2,5-furandicarboxylic acid (FDCA), a derivative of furoic acid. FDCA is a sustainable alternative for polymer production, and this review provides insights into the synthesis methods and applications of such compounds (Yuan et al., 2019).
Catalytic Synthesis : Zhang et al. (2017) presented a novel route to synthesize 2,5-FDCA from furoic acid, demonstrating a transformation pathway in biomass utilizations. This study is significant for understanding the catalytic synthesis processes of these compounds (Zhang et al., 2017).
Photocatalytic Applications : Burguete et al. (2010) explored the photocatalytic oxidation of 2-furoic acid using novel supported photocatalysts. This research demonstrates the potential application of 2-furoic acids in photocatalytic processes (Burguete et al., 2010).
Microbial Degradation and Bioprocessing : Wierckx et al. (2011) discussed the microbial metabolism of furanic compounds, including the degradation of furfural and HMF into furoic acid. This study is essential for understanding the biological pathways and potential applications in bioprocessing (Wierckx et al., 2011).
Biosynthesis and Biotechnology : Wang, Gong, and He (2020) developed a selective oxidation approach for converting furfural into furoic acid using recombinant Escherichia coli. This research indicates the potential of bio-based processes in producing valuable furan-based carboxylic acids (Wang, Gong, & He, 2020).
Properties
IUPAC Name |
5-(2,5-dichlorophenyl)furan-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6Cl2O3/c12-6-1-2-8(13)7(5-6)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATAZLMGGQQLRBC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CC=C(O2)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10352981 | |
Record name | 5-(2,5-DICHLOROPHENYL)-2-FUROIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10352981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
186830-98-8 | |
Record name | 5-(2,5-DICHLOROPHENYL)-2-FUROIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10352981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(2,5-dichlorophenyl)furan-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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